Cas no 898776-24-4 (Ethyl 8-cyclobutyl-8-oxooctanoate)

• Product Name: Ethyl 8-cyclobutyl-8-oxooctanoate
• CAS No: 898776-24-4
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• MDL: MFCD01320329
• CID: 880157
• PubChem ID: 24727440
• Update Time: 2025-06-26

Ethyl 8-cyclobutyl-8-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 8-CYCLOBUTYL-8-OXOOCTANOATE
• AKOS016023062
• DTXSID60645658
• ETHYL8-CYCLOBUTYL-8-OXOOCTANOATE
• MFCD01320329
• 898776-24-4
• Ethyl 8-cyclobutyl-8-oxooctanoate

• MDL： MFCD01320329
• Inchi： 1S/C14H24O3/c1-2-17-14(16)11-6-4-3-5-10-13(15)12-8-7-9-12/h12H,2-11H2,1H3
• InChI Key： ZCAYUJVXRCJSEE-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC(=O)OCC)C1CCC1

Computed Properties

• Exact Mass: 240.17300
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.25930

Additional information on Ethyl 8-cyclobutyl-8-oxooctanoate

Recent Advances in the Study of Ethyl 8-cyclobutyl-8-oxooctanoate (CAS: 898776-24-4): A Comprehensive Research Brief

Ethyl 8-cyclobutyl-8-oxooctanoate (CAS: 898776-24-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its cyclobutyl and oxooctanoate functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The unique structural features of this compound make it a valuable candidate for further investigation and development.

Recent studies have focused on the synthesis and optimization of Ethyl 8-cyclobutyl-8-oxooctanoate to enhance its bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's mechanism of action, particularly its ability to modulate key signaling pathways involved in inflammation and cell proliferation.

In addition to its synthetic advancements, Ethyl 8-cyclobutyl-8-oxooctanoate has been evaluated in preclinical models for its pharmacokinetic properties. Research conducted by the National Institutes of Health (NIH) in 2024 revealed favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore the compound's potential as a lead candidate for further drug development, particularly in oncology and autoimmune diseases.

Another area of exploration is the compound's role in combination therapies. A recent collaborative study between academic and industry researchers investigated the synergistic effects of Ethyl 8-cyclobutyl-8-oxooctanoate with existing chemotherapeutic agents. The results, published in Cancer Research, indicated enhanced efficacy and reduced toxicity, suggesting a promising avenue for future clinical trials.

Despite these advancements, challenges remain in the clinical translation of Ethyl 8-cyclobutyl-8-oxooctanoate. Issues such as metabolic stability and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through advanced formulation strategies and rigorous toxicological studies.

In conclusion, Ethyl 8-cyclobutyl-8-oxooctanoate (CAS: 898776-24-4) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique properties and therapeutic potential warrant continued exploration, with the ultimate goal of developing novel treatments for complex diseases. Future studies should focus on optimizing its pharmacological profile and advancing it through clinical development stages.